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Compound of Interest

Compound Name: YK-3-237

Cat. No.: B033580

Audience: Researchers, scientists, and drug development professionals.

Introduction: YK-3-237 is a small molecule activator of Sirtuin 1 (SIRT1), a class Il histone
deacetylase.[1] It has garnered significant interest in cancer research, particularly for its ability
to target and destabilize mutant p53 (mtp53), a protein implicated in the progression of many
cancers.[2][3][4] YK-3-237 activates SIRT1, leading to the deacetylation of mtp53.[3][4] This
post-translational modification results in the depletion of the mtp53 protein, upregulation of
wild-type p53 target genes, and subsequent induction of G2/M cell cycle arrest and apoptosis
in cancer cells.[3][5] These application notes provide detailed protocols for the proper
dissolution and preparation of YK-3-237 for use in in vitro cell culture experiments.

Compound Data and Storage

Proper handling and storage of YK-3-237 are critical for maintaining its stability and activity.
The following table summarizes key quantitative data and recommended storage conditions.
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Parameter Value Reference
Molecular Weight 372.18 g/mol [1112]
Molecular Formula C19H21BO~ [1][2]
Appearance White to light yellow solid [2]
Purity >98%
- Soluble to 100 mM in DMSO;
Solubility )
Soluble to 100 mM in Ethanol
-20°C for 3 years; 4°C for 2
Storage (Powder) [2]
years
-80°C for 6 months; -20°C for 1
Storage (Stock Solution) month (Aliquot to avoid freeze-  [2]
thaw cycles)
0.01 uM - 10 uM for cell
Typical Working Conc. viability and mechanistic [2][6]

assays

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a concentrated stock solution of YK-3-237, which

can be stored and diluted for future experiments. Dimethyl sulfoxide (DMSO) is the

recommended solvent.[2][6]

Materials:

e YK-3-237 powder

o Cell culture grade Dimethyl sulfoxide (DMSOQ), sterile and preferably from a new, unopened

bottle[2]

 Sterile microcentrifuge tubes or cryovials

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://gen.store/yk-3-237-b2762/
https://www.medchemexpress.com/yk-3-237.html
https://gen.store/yk-3-237-b2762/
https://www.medchemexpress.com/yk-3-237.html
https://www.medchemexpress.com/yk-3-237.html
https://www.medchemexpress.com/yk-3-237.html
https://www.medchemexpress.com/yk-3-237.html
https://www.medchemexpress.com/yk-3-237.html
https://www.scienceopen.com/document_file/823c99d6-9dc1-4b9b-94d3-af9136ccb262/PubMedCentral/823c99d6-9dc1-4b9b-94d3-af9136ccb262.pdf
https://www.benchchem.com/product/b033580?utm_src=pdf-body
https://www.medchemexpress.com/yk-3-237.html
https://www.scienceopen.com/document_file/823c99d6-9dc1-4b9b-94d3-af9136ccb262/PubMedCentral/823c99d6-9dc1-4b9b-94d3-af9136ccb262.pdf
https://www.benchchem.com/product/b033580?utm_src=pdf-body
https://www.medchemexpress.com/yk-3-237.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Calibrated pipettes and sterile tips

e \ortex mixer

o Water bath sonicator (optional, but recommended)[2]

Methodology:

e Pre-Experiment Calculations:

o Use the molecular weight (MW = 372.18 g/mol ) to calculate the mass of YK-3-237
needed.

o To prepare 1 mL of a 10 mM stock solution:

» Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/qg)

» Mass (mg) = 0.010 mol/L x 0.001 L x 372.18 g/mol x 1000 mg/g = 3.72 mg

e Weighing the Compound:

o Under a chemical fume hood, carefully weigh out 3.72 mg of YK-3-237 powder and place
it into a sterile microcentrifuge tube.

¢ Dissolution:

o Add 1 mL of sterile, cell culture grade DMSO to the tube containing the YK-3-237 powder.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, use a water bath sonicator for 10-15 minutes, or
until the solution is clear.[2] A gentle warming to 37°C may also aid dissolution.[7][8]

 Aliquoting and Storage:

o Once a clear stock solution is achieved, dispense small volumes (e.g., 10-20 pL) into
sterile, amber, or foil-wrapped cryovials to protect from light.

o Aliquoting prevents repeated freeze-thaw cycles that can degrade the compound.[2]
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o Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).[2]

Protocol 2: Preparation of Working Solutions for Cell
Treatment

This protocol outlines the dilution of the 10 mM stock solution into a complete cell culture
medium to achieve the final desired experimental concentrations.

Materials:

10 mM YK-3-237 stock solution in DMSO

Sterile, pre-warmed (37°C) complete cell culture medium appropriate for your cell line

Sterile conical tubes (15 mL or 50 mL)

Calibrated pipettes and sterile tips

Methodology:

e Thaw and Prepare Stock:
o Thaw one aliquot of the 10 mM YK-3-237 stock solution at room temperature.
o Briefly vortex the thawed stock solution to ensure homogeneity.

 Serial Dilution:

o Perform serial dilutions to prepare the final working concentrations. It is recommended to
prepare the working solutions fresh for each experiment.[2]

o Important: The final concentration of DMSO in the cell culture medium should be kept to a
minimum, typically below 0.1%, to avoid solvent-induced cytotoxicity or off-target effects.

[7]

o Example for preparing 10 mL of a 10 uM working solution:
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» First, prepare an intermediate dilution. Add 2 pL of the 10 mM stock solution to 1998 pL
of culture medium. This creates a 10 uM intermediate solution (a 1:500 dilution).
Correction: This creates a 10 uM solution, but the DMSO concentration is 0.2%. A better
approach is a two-step dilution or direct dilution for higher volumes.

» Corrected Example for preparing 10 mL of a 10 uM working solution:

» Add 10 pL of the 10 mM stock solution to 9.99 mL of pre-warmed complete culture
medium.

» Calculation: (10 mM * 10 pL) = (Final Concentration * 10,000 uL) => Final
Concentration = 10 uM.

» The final DMSO concentration will be 10 uL / 10,000 pL = 0.1%.

e Vehicle Control:

o Prepare a vehicle control by adding the same volume of DMSO to the culture medium as
was used for the highest concentration of YK-3-237. This is crucial for distinguishing the
effects of the compound from the effects of the solvent.

e Cell Treatment:
o Remove the existing medium from the cultured cells.

o Add the freshly prepared YK-3-237 working solutions (and vehicle control) to the
respective wells or flasks.

o Gently swirl the plate or flask to ensure even distribution and return it to the incubator.

Visualized Workflows and Pathways
Experimental Workflow
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Workflow for preparing YK-3-237 solutions.
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Signaling pathway of YK-3-237 in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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